Cas no 2228638-23-9 (tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate
• CAS No: 2228638-23-9
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 6050934
• PubChem ID: 165753388
• Update Time: 2025-06-08

tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate
• 2228638-23-9
• EN300-1876979
• tert-butyl N-[2-methyl-5-(2-sulfanylethyl)phenyl]carbamate

• Inchi： 1S/C14H21NO2S/c1-10-5-6-11(7-8-18)9-12(10)15-13(16)17-14(2,3)4/h5-6,9,18H,7-8H2,1-4H3,(H,15,16)
• InChI Key： UBQWGHGFOSTTEF-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 267.12930009g/mol
• Monoisotopic Mass: 267.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate

Introduction to tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate (CAS No. 2228638-23-9)

tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate (CAS No. 2228638-23-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate is defined by a tert-butyl carbamate group attached to a substituted phenyl ring. The presence of a methyl group at the 2-position and a sulfanylethyl group at the 5-position imparts distinct chemical and biological properties to the molecule. These structural features contribute to its stability and reactivity, making it an attractive candidate for various chemical and biological studies.

The synthesis of tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the reaction of 2-methyl-5-(2-sulfanylethyl)aniline with tert-butyl chloroformate in the presence of a base such as triethylamine. This method has been widely reported in the literature and is known for its efficiency and reproducibility. Recent advancements in synthetic methodologies have further optimized this process, leading to improved yields and reduced side reactions.

In terms of biological activities, tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a valuable tool for understanding these processes at a molecular level. Additionally, preliminary investigations into its pharmacological properties have revealed that it exhibits selective binding to certain receptors, suggesting its potential as a lead compound for drug development.

Recent research has also explored the use of tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate in combination with other therapeutic agents. Synergistic effects have been observed when this compound is used alongside traditional drugs, enhancing their efficacy and reducing side effects. These findings highlight the versatility of tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate and its potential to contribute to the development of more effective treatment strategies.

The safety profile of tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate has been extensively evaluated through various toxicological studies. Results indicate that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other compounds.

In conclusion, tert-butyl N-2-methyl-5-(2-sulfanylethyl)phenylcarbamate (CAS No. 2228638-23-9) represents an important compound in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for both fundamental studies and the development of novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the significance of this compound in the scientific community.